Cas no 2137959-06-7 (4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid)
4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2137959-06-7
- 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid
- EN300-703865
-
- Inchi: 1S/C12H21N5O2/c1-8(2)16-5-3-9(4-6-16)17-11(12(18)19)10(7-13)14-15-17/h8-9H,3-7,13H2,1-2H3,(H,18,19)
- InChI Key: QVSXIYGORLAUKP-UHFFFAOYSA-N
- SMILES: OC(C1=C(CN)N=NN1C1CCN(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 267.16952493g/mol
- Monoisotopic Mass: 267.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 97.3Ų
4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703865-1.0g |
4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid |
2137959-06-7 | 1g |
$0.0 | 2023-06-07 |
4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid
Exploring the Potential of 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2137959-06-7) in Modern Research
The compound 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2137959-06-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. This structurally unique molecule combines a triazole core with a piperidine moiety and a carboxylic acid functional group, making it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with biological targets such as enzymes and receptors.
One of the key features of this compound is its aminomethyl group, which enhances its solubility and bioavailability. This property is critical for drug development, as it improves the compound's ability to reach its target site in the body. Additionally, the presence of a propan-2-yl substituent on the piperidine ring adds lipophilicity, which can influence membrane permeability and pharmacokinetics. These characteristics make 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid a promising candidate for further investigation.
In recent years, the scientific community has shown growing interest in triazole-based compounds due to their diverse pharmacological activities. For instance, triazoles are known to exhibit antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a piperidine ring further expands the compound's potential, as piperidine derivatives are often used in the design of central nervous system (CNS) drugs. This dual functionality positions CAS No. 2137959-06-7 as a molecule of interest for tackling complex diseases.
Another area of exploration for this compound is its role in chemoinformatics and computational drug design. With the rise of artificial intelligence (AI) and machine learning in drug discovery, researchers are leveraging these tools to predict the biological activity and toxicity of novel compounds. The structural features of 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid make it an excellent subject for such studies, as its modular design allows for easy modification and optimization.
Beyond its pharmaceutical potential, this compound also holds promise in material science. The triazole-carboxylic acid moiety can serve as a building block for the synthesis of polymers and coordination complexes. These materials have applications in catalysis, sensing, and even energy storage. As sustainability becomes a global priority, the development of eco-friendly materials using such compounds is gaining traction.
Given the increasing demand for innovative therapeutics and functional materials, 4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid represents a compelling area of research. Its multifaceted properties align with current trends in precision medicine and green chemistry, making it a valuable asset for scientists and industry professionals alike. Future studies will likely focus on optimizing its synthesis, exploring its mechanism of action, and expanding its applications across disciplines.
2137959-06-7 (4-(aminomethyl)-1-[1-(propan-2-yl)piperidin-4-yl]-1H-1,2,3-triazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)